Cas no 81333-08-6 (4-Pyrimidinecarboxylic acid, 6-(phenylamino)-, methyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-(phenylamino)-, methyl ester
• CAS No: 81333-08-6
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 4198912
• PubChem ID: 12863348
• Update Time: 2025-09-27

4-Pyrimidinecarboxylic acid, 6-(phenylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(phenylamino)-, methyl ester
• DTXSID101188220
• Z57965469
• Oprea1_460047
• methyl 6-(phenylamino)pyrimidine-4-carboxylate
• EN300-6510385
• 81333-08-6
• AKOS002304149
• STL488878
• SCHEMBL3225993

• Inchi： 1S/C12H11N3O2/c1-17-12(16)10-7-11(14-8-13-10)15-9-5-3-2-4-6-9/h2-8H,1H3,(H,13,14,15)
• InChI Key： MKCUCODHXPXLMO-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=CC=C2)=CC(C(OC)=O)=N1

Computed Properties

• Exact Mass: 229.085126602Da
• Monoisotopic Mass: 229.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives